Cas no 2228297-07-0 (1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid)

1-(1,5-Dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid is a specialized organic compound featuring a pyrazole moiety fused with a hydroxy-substituted cyclobutane carboxylic acid framework. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in synthetic pathways. The presence of both hydroxyl and carboxylic acid functional groups enhances its versatility for further derivatization, enabling the formation of esters, amides, or other derivatives. Its rigid cyclobutane core may contribute to steric constraints, influencing binding affinity in target interactions. The compound’s well-defined molecular architecture makes it a valuable candidate for research in medicinal chemistry and material science, where precise structural control is critical.
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid structure
2228297-07-0 structure
Product Name:1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
CAS No:2228297-07-0
MF:C10H14N2O3
MW:210.229762554169
CID:5929713
PubChem ID:165610374
Update Time:2025-06-11

1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
    • EN300-1750483
    • 2228297-07-0
    • Inchi: 1S/C10H14N2O3/c1-6-3-8(11-12(6)2)10(9(14)15)4-7(13)5-10/h3,7,13H,4-5H2,1-2H3,(H,14,15)
    • InChI Key: JLFNPFRPUIJKLK-UHFFFAOYSA-N
    • SMILES: OC1CC(C(=O)O)(C2C=C(C)N(C)N=2)C1

Computed Properties

  • Exact Mass: 210.10044231g/mol
  • Monoisotopic Mass: 210.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 75.4Ų

1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1750483-0.05g
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228297-07-0
0.05g
$1200.0 2023-09-20
Enamine
EN300-1750483-0.1g
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228297-07-0
0.1g
$1257.0 2023-09-20
Enamine
EN300-1750483-0.25g
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228297-07-0
0.25g
$1315.0 2023-09-20
Enamine
EN300-1750483-0.5g
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228297-07-0
0.5g
$1372.0 2023-09-20
Enamine
EN300-1750483-1.0g
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228297-07-0
1g
$1429.0 2023-06-03
Enamine
EN300-1750483-2.5g
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228297-07-0
2.5g
$2800.0 2023-09-20
Enamine
EN300-1750483-5.0g
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228297-07-0
5g
$4143.0 2023-06-03
Enamine
EN300-1750483-10.0g
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228297-07-0
10g
$6144.0 2023-06-03
Enamine
EN300-1750483-1g
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228297-07-0
1g
$1429.0 2023-09-20
Enamine
EN300-1750483-5g
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228297-07-0
5g
$4143.0 2023-09-20

1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid Related Literature

Additional information on 1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid

Research Briefing on 1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2228297-07-0)

1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2228297-07-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole and cyclobutane carboxylic acid moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. Recent studies have explored its synthesis, structural properties, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid involves a multi-step process that includes the formation of the pyrazole ring followed by cyclobutane functionalization. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structure. Researchers have noted its stability under physiological conditions, which is a critical factor for its potential use in pharmaceutical formulations.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This finding suggests its potential as an anti-inflammatory agent, with possible applications in treating conditions such as arthritis and other chronic inflammatory diseases. Additionally, preliminary data indicate that it may also interact with other molecular targets, broadening its therapeutic scope.

Recent research has also focused on the pharmacokinetic properties of 1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid. Studies in animal models have shown favorable absorption and distribution profiles, with minimal toxicity observed at therapeutic doses. These results underscore its potential as a safe and effective drug candidate, warranting further clinical investigation.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and selectivity. Researchers are currently exploring structural modifications to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid represents a promising avenue for drug discovery, with its unique chemical structure and biological activities offering multiple therapeutic opportunities. Continued research and development will be essential to fully realize its potential in addressing unmet medical needs.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd